(E)-2-Methyl-2-butenoic acid [(1aR,3S,4Z,5aR,8aR,9R,10aR)-1a,2,3,5a,7,8,8a,9,10,10a-decahydro-3-hydr

• CAS No.: 13323-48-3
• Product Name: (E)-2-Methyl-2-butenoic acid [(1aR,3S,4Z,5aR,8aR,9R,10aR)-1a,2,3,5a,7,8,8a,9,10,10a-decahydro-3-hydr
• Molecular Formula: C20H26O6
• Molecular Weight: 362.4 g/mol
• IUPAC Name: [(9Z)-8-hydroxy-4,9-dimethyl-14-methylidene-13-oxo-5,12-dioxatricyclo[9.3.0.04,6]tetradec-9-en-2-yl] (E)-2-methylbut-2-enoate
• Standard InChI: InChI=1S/C20H26O6/c1-6-10(2)18(22)25-15-9-20(5)16(26-20)8-13(21)11(3)7-14-17(15)12(4)19(23)24-14/h6-7,13-17,21H,4,8-9H2,1-3,5H3/b10-6+,11-7-
• Standard InChIKey: DZTWAOVNNLDWNH-QZTBCQRESA-N
• Isomeric SMILES: C/C=C(/C)\C(=O)O[C@@H]1C[C@@]2([C@H](O2)C[C@@H](/C(=C\[C@@H]3[C@@H]1C(=C)C(=O)O3)/C)O)C
• SMILES: CC=C(C)C(=O)OC1CC2(C(O2)CC(C(=CC3C1C(=C)C(=O)O3)C)O)C
• Canonical SMILES: CC=C(C)C(=O)OC1CC2(C(O2)CC(C(=CC3C1C(=C)C(=O)O3)C)O)C
• Appearance: Powder
• Melting Point: 227-229°C
• Physical Description: Solid
• Description: Heliangin, also known as leptocarpin, belongs to the class of organic compounds known as germacranolides and derivatives. These are sesquiterpene lactones with a structure based on the germacranolide skeleton, characterized by a gamma lactone fused to a 1, 7-dimethylcyclodec-1-ene moiety. Heliangin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, heliangin is primarily located in the cytoplasm and membrane (predicted from logP). Outside of the human body, heliangin can be found in jerusalem artichoke, root vegetables, and sunflower. This makes heliangin a potential biomarker for the consumption of these food products.
• Synonyms: heliangin
• PubChem Compound: 5838160
• Last Modified: Nov 11 2021